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Compound of Interest

Compound Name: (2-Amino-5-chlorophenyl)methanol

Cat. No.: B1269084

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount for laboratory safety and regulatory compliance.
This guide provides essential, immediate safety and logistical information for the proper

disposal of (2-Amino-5-chlorophenyl)methanol, ensuring the protection of personnel and the
environment.

Hazard and Safety Data

Understanding the hazard profile of (2-Amino-5-chlorophenyl)methanol is the first step in its

safe management. This compound is a halogenated aromatic amine and should be handled
with care.
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GHS Precautionary

Hazard Classification Description
Statements
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1]
Category 2: Causes skin P302+P352: IF ON SKIN:

Skin Corrosion/Irritation o ]
irritation.[1] Wash with plenty of soap and

water.[1] P332+P313: If skin
irritation occurs: Get medical

advice/attention.[1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

] Remove contact lenses, if

) o Category 2: Causes serious
Serious Eye Damage/Irritation o present and easy to do.
eye irritation.[1] ) o

Continue rinsing.[1]
P337+P313: If eye irritation
persists: Get medical

advice/attention.[1]

P261: Avoid breathing
Specific Target Organ Toxicity Category 3: May cause dust/fume/gas/mist/vapors/spr
(Single Exposure) respiratory irritation.[1] ay.[1] P271: Use only outdoors
or in a well-ventilated area.[1]

Experimental Protocol for Disposal

The following protocol details the step-by-step procedure for the safe disposal of (2-Amino-5-
chlorophenyl)methanol. This process is designed to minimize exposure and ensure that the
waste is handled in an environmentally responsible manner.

Personal Protective Equipment (PPE) and Safety
Precautions

o PPE: Always wear appropriate personal protective equipment, including a lab coat, chemical-
resistant gloves (such as nitrile rubber), and chemical safety goggles.[1][2]
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Ventilation: Handle the chemical waste in a well-ventilated area, preferably inside a certified
chemical fume hood.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible.

Waste Identification and Segregation

(2-Amino-5-chlorophenyl)methanol is a chlorinated organic compound.

It is critical to segregate this waste stream. Do not mix with non-halogenated organic waste,
agueous waste, or other incompatible chemicals.[3][4] Mixing waste streams can create
dangerous reactions and significantly increase disposal costs.

Use a designated, properly labeled waste container specifically for halogenated organic
waste.[4][5]

Waste Collection and Containerization

Container Selection: Use a chemically compatible container, such as a high-density
polyethylene (HDPE) or glass bottle, with a secure, leak-proof cap.[5][6] The container must
be in good condition, free of cracks or damage.

Solid Waste: Collect solid (2-Amino-5-chlorophenyl)methanol waste in a dedicated
container for halogenated organic solids.[6]

Liquid Waste (Solutions): If the compound is in a solution, transfer it to a designated
container for halogenated organic liquids. Under no circumstances should this be poured
down the drain.[1][7]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the specific
chemical name "(2-Amino-5-chlorophenyl)methanol,” and the hazard characteristics (e.g.,
"Irritant™).[4] If other halogenated wastes are added, their names and approximate
concentrations should also be listed.

Storage in a Satellite Accumulation Area (SAA)
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Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which
should be at or near the point of generation and under the control of laboratory personnel.[4]

The SAA must have secondary containment to capture any potential leaks or spills.

Arranging for Final Disposal

Professional Disposal: The final disposal of (2-Amino-5-chlorophenyl)methanol must be
conducted through a licensed professional waste disposal service or your institution's
Environmental Health and Safety (EHS) office.[1][2][7]

Disposal Method: The typical disposal method for this type of waste is high-temperature
incineration in a specialized facility equipped with afterburners and scrubbers to handle the
resulting combustion products.[5][8]

Scheduling Pickup: Do not accumulate large quantities of waste. Contact your EHS office to
schedule a waste pickup in a timely manner.[6]

Disposal of Empty Containers

An "empty" container that held (2-Amino-5-chlorophenyl)methanol must be triple-rinsed
with a suitable solvent (e.g., acetone or ethanol).[4]

The rinsate from this process is also considered hazardous waste and must be collected and
disposed of as halogenated organic liquid waste.[4]

After proper rinsing, deface the original label, and the container can typically be disposed of
as non-hazardous laboratory glass or plastic waste.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (2-

Amino-5-chlorophenyl)methanol in a laboratory setting.
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Collect in container for Collect in container for
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Step 3: Label Container Correctly
'Hazardous Waste', Chemical Name, Hazards

Step 4: Store in designated Satellite
Accumulation Area (SAA)
with Secondary Containment

Step 5: Contact EHS or Licensed
Waste Contractor for Pickup

End: Waste Properly Disposed
via High-Temp Incineration

Click to download full resolution via product page

Caption: Disposal workflow for (2-Amino-5-chlorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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